Cas no 1253286-56-4 (Biotin-PEG3-NHS ester)

• Product Name: Biotin-PEG3-NHS ester
• CAS No: 1253286-56-4
• MF: C₂₃H₃₆N₄O₉S
• MW: 544.61834526062
• MDL: MFCD11974977
• CID: 3044414
• PubChem ID: 77078478
• Update Time: 2025-10-29

Biotin-PEG3-NHS ester Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG3-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]propanoate
• DA-61677
• 1253286-56-4
• CS-0106527
• 2,5-DIOXOPYRROLIDIN-1-YL 3-{2-[2-(2-{5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]PENTANAMIDO}ETHOXY)ETHOXY]ETHOXY}PROPANOATE
• BP-21509
• C70327
• 4,7,10-Trioxa-13-azaoctadecanoic acid, 18-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-14-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• AKOS040741349
• HY-130291
• BIOTIN-PEG3-NHSESTER
• MFCD11974977
• 2,5-dioxopyrrolidin-1-yl 14-oxo-18-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-4,7,10-trioxa-13-azaoctadecanoate
• Biotin-PEG3-NHS
• J-005214
• SCHEMBL19543682
• Biotin-PEG3-SPA

• MDL： MFCD11974977
• Inchi： 1S/C23H36N4O9S/c28-18(4-2-1-3-17-22-16(15-37-17)25-23(32)26-22)24-8-10-34-12-14-35-13-11-33-9-7-21(31)36-27-19(29)5-6-20(27)30/h16-17,22H,1-15H2,(H,24,28)(H2,25,26,32)/t16-,17-,22-/m0/s1
• InChI Key： QIAUJZJSFIYGMH-HOIFWPIMSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 544.22029991 g/mol
• Monoisotopic Mass: 544.22029991 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 19
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 187
• Molecular Weight: 544.6

Additional information on Biotin-PEG3-NHS ester

Recent Advances in Biotin-PEG3-NHS Ester (CAS: 1253286-56-4) Applications in Chemical Biology and Drug Development

Biotin-PEG3-NHS ester (CAS: 1253286-56-4) is a versatile bioconjugation reagent widely used in chemical biology, proteomics, and drug discovery. This trifunctional linker combines a biotin moiety for streptavidin-based detection, a PEG3 spacer for improved solubility and reduced steric hindrance, and an NHS ester group for efficient amine coupling. Recent studies have highlighted its critical role in targeted drug delivery systems, protein labeling strategies, and diagnostic assay development.

A 2023 study published in Bioconjugate Chemistry demonstrated the compound's utility in constructing antibody-drug conjugates (ADCs) with precise drug-to-antibody ratios. Researchers utilized Biotin-PEG3-NHS ester to create a modular conjugation platform where the biotin tag enabled rapid purification and quantification of intermediate products. The PEG spacer significantly improved conjugate stability in serum compared to non-PEGylated analogs, while maintaining target binding affinity.

In proteomics applications, a novel mass spectrometry-based technique reported in Nature Methods (2024) employed Biotin-PEG3-NHS ester for efficient labeling of lysine residues in low-abundance proteins. The PEG3 linker was found to minimize labeling-induced protein aggregation, a common challenge with traditional NHS esters. This advancement enabled more comprehensive analysis of post-translational modifications in clinical samples with limited material availability.

Emerging research in nucleic acid therapeutics has explored Biotin-PEG3-NHS ester for siRNA delivery system optimization. A recent Journal of Controlled Release publication detailed its use in creating biotinylated lipid nanoparticles, where the compound served dual purposes: enabling targeted delivery through biotin-streptavidin interactions and providing a handle for pharmacokinetic tracking. The PEG3 spacer was crucial for maintaining nanoparticle stability during circulation while allowing efficient cellular uptake.

Quality control studies of Biotin-PEG3-NHS ester have revealed important stability considerations. Analytical characterization using HPLC-MS (2024, Analytical Chemistry) identified optimal storage conditions as anhydrous DMSO at -20°C, with shelf-life extending beyond 12 months when properly handled. These findings are particularly relevant for large-scale bioconjugation projects requiring reagent consistency.

The compound has also shown promise in diagnostic applications. A 2024 Biosensors and Bioelectronics report described its incorporation into a rapid COVID-19 antigen test platform, where Biotin-PEG3-NHS ester enabled oriented antibody immobilization on nitrocellulose membranes. This approach improved test sensitivity by 40% compared to random antibody adsorption methods, while the PEG spacer reduced non-specific binding.

Future research directions include exploring Biotin-PEG3-NHS ester in CRISPR-Cas9 delivery systems and extracellular vesicle labeling. Preliminary data presented at the 2024 American Chemical Society meeting suggests the compound's potential for generating tracking tools in cell therapy products, addressing a critical need in regenerative medicine quality control.